Cas no 59491-42-8 (2-(Chloromethyl)-1,3-diisocyanatobenzene)

2-(Chloromethyl)-1,3-diisocyanatobenzene structure
59491-42-8 structure
Product Name:2-(Chloromethyl)-1,3-diisocyanatobenzene
CAS No:59491-42-8
MF:C9H5ClN2O2
MW:208.601200819016
CID:2834226
PubChem ID:19809231
Update Time:2025-04-21

2-(Chloromethyl)-1,3-diisocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • DTXSID80600188
    • 2-(Chloromethyl)-1,3-diisocyanatobenzene
    • SCHEMBL4210505
    • 59491-42-8
    • Inchi: 1S/C9H5ClN2O2/c10-4-7-8(11-5-13)2-1-3-9(7)12-6-14/h1-3H,4H2
    • InChI Key: MSXZMXBJSSFYJW-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CC=CC=1N=C=O)N=C=O

Computed Properties

  • Exact Mass: 208.0039551g/mol
  • Monoisotopic Mass: 208.0039551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 58.9Ų
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent